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Compound of Interest

Compound Name: Bromobenzene-d5

Cat. No.: B116778 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the handling of Bromobenzene-d5, a deuterated aromatic halide commonly used in research.

Adherence to these procedures is critical for minimizing risks and ensuring the integrity of your

work.

Hazard Identification and Classification
Bromobenzene-d5 is classified as a flammable liquid and vapor that causes skin and serious

eye irritation. It is also toxic to aquatic life with long-lasting effects.[1][2][3] Understanding these

hazards is the first step in implementing appropriate safety measures.
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Hazard Classification GHS Category Hazard Statement

Flammable Liquid Category 3
H226: Flammable liquid and

vapour[1][4][5]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[3][4][5]

Serious Eye Damage/Irritation Category 2 Causes serious eye irritation[2]

Hazardous to the Aquatic

Environment (Chronic)
Category 2

H411: Toxic to aquatic life with

long lasting effects[1][3][4]

Acute Toxicity (Oral) Category 5
H303: May be harmful if

swallowed[6]

Personal Protective Equipment (PPE)
The consistent use of appropriate personal protective equipment is the most critical line of

defense against exposure to Bromobenzene-d5. The following table summarizes the required

PPE based on safety data sheets.
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Body Part Protective Equipment
Specifications and
Recommendations

Eyes/Face
Safety goggles with side

protection or a face shield.

Must conform to EN166 or

OSHA 29 CFR 1910.133

standards.[2]

Skin

Chemical-resistant gloves

(Nitrile or Butyl rubber

recommended).[4]

Gloves should be tested

according to EN 374.[1][4]

Check for leaks before use

and wash hands thoroughly

after handling.[1][4]

Protective clothing.

An impervious lab coat or

apron is necessary to prevent

skin contact.

Respiratory

Not typically required under

normal use with adequate

ventilation.

In case of insufficient

ventilation or spills, a respirator

with an organic vapor cartridge

(Type A) is recommended.[1]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Bromobenzene-d5 will minimize the risk of exposure and

accidents.

1. Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood.[1][4][6]

Remove all potential ignition sources, as Bromobenzene-d5 is a flammable liquid.[1][2][4]

This includes open flames, hot surfaces, and sparks.

Have an emergency spill kit readily available.

Ground and bond containers and receiving equipment to prevent static discharge.[4][6]
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2. Handling:

Wear all required personal protective equipment as outlined in the table above.

Avoid direct contact with the skin and eyes, and do not inhale vapors.[7]

Use only non-sparking tools.[2][4]

Keep the container tightly closed when not in use.[2][4][6]

3. Storage:

Store in a cool, dry, and well-ventilated area away from heat and direct sunlight.[4][6] The

recommended storage temperature is between 15-25°C.[1]

Store in a tightly sealed container under an inert atmosphere, as the substance is

hygroscopic.[2][7]

Keep away from incompatible materials such as oxidizing agents and metals.[2]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.
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Exposure Route First Aid Measures

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek immediate medical attention.[3][6]

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[6] If skin irritation persists,

consult a physician.[1][2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing and seek medical attention.

[1][6]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.[3]

[6]

Spill

Evacuate the area and remove all ignition

sources.[2] Absorb the spill with an inert material

(e.g., sand, vermiculite) and place it in a

suitable, closed container for disposal.[6]

Ventilate the area thoroughly.

Disposal Plan
Proper disposal of Bromobenzene-d5 and its containers is essential to prevent environmental

contamination.

Waste Chemical: Dispose of surplus and non-recyclable solutions through a licensed

disposal company.[3] Do not empty into drains or release into the environment.[1][3][6]

Contaminated Packaging: Handle contaminated containers in the same manner as the

substance itself.[3][6] Completely emptied packages can be recycled.[6]

Workflow for Safe Handling of Bromobenzene-d5
The following diagram illustrates the logical workflow for the safe handling of Bromobenzene-
d5, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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